6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide

• Molecular Formula: C27H20N2O3S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-[[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]methyl]chromene-2-carboxamide
• InChI: InChI=1S/C27H20N2O3S/c1-17-7-12-24-21(13-17)23(30)14-25(32-24)26(31)28-15-18-8-10-19(11-9-18)22-16-33-27(29-22)20-5-3-2-4-6-20/h2-14,16H,15H2,1H3,(H,28,31)
• InChI Key: PXNWPWKQXCWBDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NCC3=CC=C(C=C3)C4=CSC(=N4)C5=CC=CC=C5

Description

6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide is a synthetic chromene-based compound featuring a 6-methyl substituent on the chromene ring and a benzylamide group linked to a 2-phenylthiazole moiety. The chromene scaffold is known for its bioactivity in medicinal chemistry, particularly in targeting enzymes like carbonic anhydrases .

Biological Activity

6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide, identified by its CAS number 1015548-49-8, is a compound of interest due to its potential biological activities, particularly in the field of cancer research. This article explores the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure

The chemical structure of 6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide is characterized by a chromene backbone with a thiazole moiety and a phenyl group. The molecular formula is $C_{27}H_{20}N_{2}O_{3}S$.

Biological Activity Overview

Research has indicated that compounds containing thiazole and chromene structures exhibit significant biological activities, particularly anticancer effects. This section summarizes findings related to the biological activity of the compound.

Anticancer Activity

• Cell Line Studies : The compound has been evaluated for its cytotoxic effects against various cancer cell lines. Studies show that it exerts significant inhibitory effects on cell proliferation in A549 (lung cancer) and C6 (glioma) cell lines. The mechanism involves inducing apoptosis, as evidenced by increased caspase-3 activation and DNA fragmentation assays .
• Mechanism of Action : The compound's anticancer activity is attributed to its ability to interfere with multiple cellular pathways:
  • Apoptosis Induction : The compound promotes apoptosis in tumor cells, a critical mechanism for anticancer drugs. This was confirmed through assays measuring apoptotic markers .
  • Cell Cycle Arrest : It has been shown to cause G1 phase arrest in cancer cells, preventing their progression through the cell cycle .
• Structure-Activity Relationship (SAR) : Studies indicate that modifications to the thiazole and phenyl groups can significantly alter the biological activity of the compound. For instance, electron-donating groups on the phenyl ring enhance cytotoxicity, while certain substitutions can reduce activity .

Data Table: Summary of Biological Activity

Property	Observation
CAS Number	1015548-49-8
Molecular Formula	C27H20N2O3S
Target Cell Lines	A549 (lung cancer), C6 (glioma)
Mechanism of Action	Apoptosis induction, cell cycle arrest
Key Findings	Significant cytotoxicity; IC50 values < 10 µM in tested lines

Case Studies

• Study on Antitumor Effects : A recent study synthesized several derivatives based on the chromene structure and evaluated their anticancer activities. Among these, derivatives similar to 6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide exhibited potent activity against various tumor cell lines, confirming the importance of structural components in enhancing bioactivity .
• In Vivo Studies : Preliminary in vivo studies suggest that the compound may reduce tumor growth in animal models when administered at specific dosages. Further research is needed to establish effective dosing regimens and long-term effects .

Scientific Research Applications

Unfortunately, the available search results provide limited information regarding the specific applications of the compound "6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide." However, some relevant details can be extracted from the search results.

Basic Information

• Chemical Name: 6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide
• CAS Number: 1015548-49-8
• Molecular Formula: C27H20N2O3S
• Class: Specialty Materials

Potential Uses
While the specific applications of this compound are not detailed in the search results, the following can be inferred:

• Parchem supplies this chemical, suggesting it has uses in various applications .
• The compound is categorized as a specialty material, implying it is used in specific applications requiring unique properties .
• The provided data indicates the compound is a specific chemical with a defined structure and specifications, which is essential for research and development .

Related Research Areas
Based on the structural components and related compounds, potential research areas could include:

• Thiazole and Chromene Derivatives: These compounds are known for their biological activities, including potential pharmaceutical applications .
• Anti-oxidant and Redox Buffering: Glutathione is an important antioxidant and redox buffer in plants .
• Pyrimidines and Thiazines: Synthesis of novel heterocyclic compounds incorporate 4,5,6,7-tetrahydrobenzo[b]thiophene to synthesize new thiazole, pyrimidine, pyran, pyridine and thiazine .

Chemical Reactions Analysis

Hydrolysis of the Carboxamide Group

The carboxamide moiety undergoes hydrolysis under acidic or basic conditions to yield carboxylic acid derivatives. This reaction is critical for modifying the compound’s polarity and biological activity.

Reagents/Conditions	Product	Yield	Source
6M HCl, reflux (6–8 hrs)	6-Methyl-4-oxo-4H-chromene-2-carboxylic acid	80–90%
NaOH (10%), ethanol, 60°C	Same carboxylic acid derivative	75–85%

This hydrolysis is reversible; the carboxylic acid can be re-converted to the carboxamide using coupling agents like PyBOP and amines .

Nucleophilic Substitution at the Thiazole Ring

The thiazole ring’s sulfur and nitrogen atoms enable nucleophilic substitutions, particularly at the 4-position.

Reagent	Product Structure	Application	Source
Phenacyl bromide + thiourea	2-Amino-4-phenylthiazole derivatives	Precursor for anticancer agents
Iodine/thiourea in ethanol	Halogenated thiazole intermediates	Tuberculosis drug candidates

The electron-withdrawing phenyl group at the thiazole’s 2-position enhances electrophilic substitution at the 4-position .

Condensation Reactions

The carboxamide group participates in condensation with aldehydes or amines to form Schiff bases or hydrazones.

Reagent	Product	Key Functional Group	Source
4-Chlorobenzaldehyde	N-(4-Chlorophenyl)hydrazone derivative	Enhanced antimicrobial activity
Salicylaldehyde	Coumarin-thiazole hybrid	Fluorescent probes

These reactions often require polar aprotic solvents (e.g., DMF) and catalytic acetic acid .

Multi-Component Reactions (MCRs)

The compound serves as a scaffold for synthesizing fused heterocycles via MCRs.

Components	Product	Biological Activity	Source
Malononitrile + benzaldehyde	4H-Pyran-3,5-dicarbonitrile derivative	Anticancer (IC₅₀ = 5.71 μM)
Thioglycolic acid	Thiazolidinone derivatives	Antitubercular (MIC = 0.09 µg/mL)

MCRs leverage the chromene’s conjugated carbonyl system and the thiazole’s aromaticity .

Catalytic Coupling Reactions

Palladium-catalyzed cross-couplings modify the benzyl or thiazole substituents.

Catalyst/Reagent	Modification Site	Outcome	Source
Pd(OAc)₂, Cs₂CO₃	Thiazole C-5 position	Introduction of aryl boronic acids
CuI, DMF	Chromene C-6 methyl group	Alkylation/arylation

These reactions require inert atmospheres and elevated temperatures (80–120°C) .

Oxidation and Reduction

The chromene’s 4-oxo group and thiazole’s sulfur atom are redox-active sites.

Reaction Type	Reagents/Conditions	Product	Source
Oxidation (S → SO/ SO₂)	Oxone, acetone/water	Thiazole sulfone derivatives
Reduction (C=O → CH₂)	NaBH₄, MeOH	4-Hydroxy chromene derivative

Oxidation of the thiazole enhances binding to biological targets like HSP90 .

Comparison with Similar Compounds

Comparison with Structural Analogs

The provided evidence focuses on chromene-2-carboxamides with sulfonamide substituents, which serve as valuable comparators. Below is a detailed analysis of structural and physical property differences:

Table 1: Comparative Data for Chromene-2-Carboxamide Derivatives

Compound Name	Substituent Position	R Group	Melting Point (°C)	Yield (%)
5b (6-Methyl-sulfamoylphenyl derivative)	6-methyl	4-Sulfamoylphenyl	307–308	89
5c (7-Methyl-sulfamoylphenyl derivative)	7-methyl	4-Sulfamoylphenyl	309–311	91
5d (6-Ethyl-sulfamoylphenyl derivative)	6-ethyl	4-Sulfamoylphenyl	297–299	84
5e (6,7-Dimethyl-sulfamoylphenyl derivative)	6,7-dimethyl	4-Sulfamoylphenyl	310–312	87
Target Compound	6-methyl	4-(2-Phenylthiazol-4-yl)benzyl	Not reported	Not reported

Key Observations:

Substituent Effects on Physical Properties :

• The 6-methyl substitution in compound 5b results in a high melting point (307–308°C), suggesting strong intermolecular interactions or crystalline stability. This contrasts with the 6-ethyl derivative (5d ), which has a lower melting point (297–299°C), possibly due to increased steric hindrance disrupting crystal packing .
• The thiazole-benzyl group in the target compound is bulkier and more lipophilic than the sulfamoylphenyl group in 5b–5e , which may reduce melting points and enhance membrane permeability but decrease aqueous solubility.

Synthetic Yields :

• Yields for sulfonamide derivatives range from 84% (5d ) to 91% (5c ), indicating efficient coupling reactions under the described conditions . The target compound’s synthesis would require optimization for the thiazole-containing benzylamine, which may present steric or electronic challenges.

Biological Implications :

• Sulfonamide derivatives (e.g., 5a–5e ) are established carbonic anhydrase inhibitors due to their sulfonamide moiety, which binds zinc in the enzyme’s active site . The target compound’s thiazole-benzyl group may shift selectivity toward other targets (e.g., kinases or receptors) or alter inhibitory potency, though experimental data are needed to confirm this.

Limitations:

• The evidence lacks direct data on the target compound’s biological activity, solubility, or stability. Comparisons are inferred from structural analogs.
• The thiazole ring’s electronic effects (e.g., aromatic π-stacking) and steric bulk could further differentiate the target compound from sulfonamide derivatives in both physicochemical and biological contexts.

Q & A

Basic Research Questions

Q. What are the most effective synthetic routes for 6-Methyl-4-oxo-N-(4-(2-phenylthiazol-4-yl)benzyl)-4H-chromene-2-carboxamide, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via multistep reactions involving chromene-carboxamide and thiazole intermediates. Key steps include coupling reactions (e.g., amide bond formation) and cyclization. Optimization involves varying catalysts (e.g., DIPEAc for green synthesis), solvents (ethanol or THF), and temperature (room temperature for Knoevenagel condensation). Reaction progress should be monitored via TLC and purified using column chromatography (silica gel, ethyl acetate/hexane). Yield improvements require iterative adjustment of stoichiometry and catalyst recycling .

Q. How is the compound characterized structurally, and what spectroscopic techniques are critical?

• Methodological Answer : Structural confirmation relies on $^1$H/$^13$C NMR (for functional groups), FT-IR (amide C=O stretch at ~1650 cm$^{-1}$), and high-resolution mass spectrometry (HRMS) for molecular ion validation. X-ray crystallography (using SHELXL for refinement) resolves absolute stereochemistry and crystal packing, with data collected at 292 K and R-factors <0.05 .

Q. What preliminary structure-activity relationship (SAR) insights exist for this compound?

• Methodological Answer : SAR studies focus on substituent effects:

• The 2-phenylthiazole moiety enhances binding to targets like CYP3A4 or kinases.
• The chromene-4-oxo group influences solubility and metabolic stability.
• Benzyl substitutions modulate steric interactions in hydrophobic pockets. Test derivatives with halogenated or methoxy groups on the benzyl ring to evaluate potency changes .

Advanced Research Questions

Q. How can crystallographic data discrepancies (e.g., R-factor inconsistencies) be resolved during structure refinement?

• Methodological Answer : Use SHELXL for high-resolution data refinement. Address outliers by re-examining data collection (e.g., crystal decay or twinning) and refining thermal displacement parameters. Cross-validate with Hirshfeld surface analysis to identify weak intermolecular interactions (e.g., C–H···O bonds) that may affect packing. Contradictory data may arise from solvent disorder; mask solvent regions or apply SQUEEZE in PLATON .

Q. What strategies reconcile contradictory bioassay results when testing the compound’s kinase inhibition?

• Methodological Answer : Contradictions may stem from assay conditions (e.g., ATP concentration, pH) or cellular context. Standardize assays using recombinant kinases and control for off-target effects via siRNA knockdown. Employ orthogonal methods (SPR for binding kinetics, cellular thermal shift assays for target engagement). Cross-reference with molecular docking (AutoDock Vina) to predict binding modes and validate with mutagenesis studies .

Q. How can computational modeling predict metabolic pathways and toxicity risks?

• Methodological Answer : Use in silico tools like SwissADME for predicting CYP450 metabolism (focus on 3A4/2D6 isoforms) and ProTox-II for toxicity profiling. Identify labile sites (e.g., chromene-4-oxo for glucuronidation). Validate with microsomal stability assays (human liver microsomes + NADPH) and LC-MS/MS metabolite identification .

Q. What green chemistry approaches improve the sustainability of large-scale synthesis?

• Methodological Answer : Replace traditional solvents with biodegradable ionic liquids (e.g., DIPEAc) for Knoevenagel condensations. Optimize catalyst reuse (DIPEAc retains activity for ≥4 cycles). Employ microwave-assisted synthesis to reduce reaction time and energy. Monitor E-factor reductions via life-cycle assessment (LCA) .